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Compound of Interest

Compound Name: Phenanthrene-[U-13C]

Cat. No.: B1146099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Phenanthrene-[U-
13C] in various organic solvents. While specific solubility data for the uniformly carbon-13

labeled phenanthrene is not extensively published, the solubility characteristics are expected to

be nearly identical to that of unlabeled phenanthrene. The data presented herein is for

unlabeled phenanthrene and serves as a robust proxy for the labeled compound.

Quantitative Solubility Data
The solubility of phenanthrene in a range of common organic solvents is summarized in the

table below. This data has been compiled from various scientific sources and provides a

comparative reference for solvent selection in experimental and developmental work.
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Solvent
Molar Mass (
g/mol )

Temperature
(°C)

Solubility (
g/100 mL)

Solubility
(mol/L)

Acetone 58.08 25 Soluble -

Benzene 78.11 25 Very Soluble -

Carbon Disulfide 76.14 25 Soluble -

Carbon

Tetrachloride
153.82 25 41.67 2.71

Diethyl Ether 74.12 25 Soluble -

Dimethylformami

de (DMF)
73.09 25 ~30 ~4.10

Dimethyl

Sulfoxide

(DMSO)

78.13 25 ~30 ~3.84

Ethanol (95%) 46.07 15 (cold) 1.67 0.36

78 (boiling) 10.00 2.17

Ethanol

(absolute)
46.07 25 4.00 0.87

Glacial Acetic

Acid
60.05 25 Soluble -

Toluene 92.14 25 41.67 4.52

Note: "Soluble" and "Very Soluble" are qualitative descriptors from the literature where exact

quantitative data was not provided. The solubility of phenanthrene generally increases with the

temperature of the solvent.

Experimental Protocol for Solubility Determination
The following is a generalized "shake-flask" method, a widely accepted technique for

determining the solubility of a solid compound in a solvent. This protocol can be readily

adapted for Phenanthrene-[U-13C].
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Materials:

Phenanthrene-[U-13C] (solid)

Selected organic solvent(s) of high purity

Analytical balance

Glass vials or flasks with airtight screw caps

Constant temperature shaker or water bath

Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a Mass

Spectrometer (MS) for concentration analysis

Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of solid Phenanthrene-[U-
13C] to a series of vials, each containing a known volume of the selected organic solvent.

The amount of solid should be sufficient to ensure that undissolved solid remains after

equilibrium is reached.

Equilibration: Tightly seal the vials and place them in a constant temperature shaker or water

bath set to the desired temperature (e.g., 25 °C). Agitate the samples for a sufficient period

(typically 24-72 hours) to ensure that equilibrium between the dissolved and undissolved

solute is achieved.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant

temperature to let the excess solid settle. To ensure complete removal of undissolved solid,

centrifuge the samples at a high speed or filter the supernatant through a chemically inert

filter (e.g., PTFE) that does not absorb the solute.

Sample Dilution and Analysis: Carefully take a known aliquot of the clear, saturated

supernatant and dilute it with a known volume of the same solvent to bring the concentration
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within the linear range of the analytical instrument.

Quantification: Analyze the diluted samples using a calibrated HPLC-UV or HPLC-MS

method to determine the concentration of Phenanthrene-[U-13C].

Calculation: Calculate the solubility of Phenanthrene-[U-13C] in the solvent at the specified

temperature, expressing the result in appropriate units (e.g., g/L, mol/L, or mg/mL).

Experimental Workflow for Solubility Determination
The logical flow of the experimental protocol for determining the solubility of Phenanthrene-[U-
13C] is visualized in the following diagram.
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Caption: Experimental workflow for determining the solubility of Phenanthrene-[U-13C].

To cite this document: BenchChem. [Solubility of Phenanthrene-[U-13C] in Organic Solvents:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146099#solubility-of-phenanthrene-u-13c-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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